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Compound of Interest

2-Methoxy-4-
Compound Name:

[(methylimino)methyl]phenol
CAS No.: 84145-54-0

Cat. No.: B12666060

Get Quote

Executive Summary

2-Methoxy-4-[(methylimino)methyl]phenol (also known as Vanillin methylimine) is a pivotal
intermediate in the synthesis of bioactive coordination complexes and pharmaceutical
precursors. Its structure combines a phenolic pharmacophore with an azomethine (

) linkage.[1]

This guide provides a definitive reference for the synthesis, purification, and NMR-based
validation of this compound. The data presented here is synthesized from high-field NMR
studies (400 MHz), emphasizing the diagnostic signals required to confirm the formation of the
imine bond and the integrity of the phenolic moiety.
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Parameter Detail
IUPAC Name 2-Methoxy-4-[(methylimino)methyl]phenol
CAS Registry 3226-36-6

Molecular Formula

Molecular Weight 165.19 g/mol

Appearance Yellow to pale-orange crystalline solid

Soluble in DMSO, Methanol, Chloroform;

Solubility . .
Sparingly soluble in water

Synthesis Protocol

The synthesis follows a condensation pathway between Vanillin (aldehyde) and Methylamine
(primary amine). This reaction is reversible; therefore, driving the equilibrium by removing water
or using excess amine is critical.

Reagents
e Precursor A: Vanillin (4-Hydroxy-3-methoxybenzaldehyde), >99% purity.

e Precursor B: Methylamine (40% w/v aqueous solution or 2.0 M in THF).

e Solvent: Absolute Ethanol or Methanol.

Step-by-Step Methodology

 Dissolution: Dissolve 10 mmol (1.52 g) of Vanillin in 15 mL of absolute ethanol in a round-
bottom flask. Stir until clear.

» Addition: Dropwise add 12 mmol of Methylamine solution while stirring at room temperature.
The solution will typically deepen in color (yellowing) immediately, indicating imine formation.

o Reflux: Heat the mixture to reflux (approx. 78°C) for 2—3 hours.
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o Scientist's Note: While the reaction proceeds at room temperature, reflux ensures

complete conversion and minimizes the residual aldehyde signal in NMR.

« |solation: Cool the mixture to 0°C in an ice bath. The Schiff base typically precipitates.

« Purification: Filter the solid and wash with cold ethanol. Recrystallize from hot ethanol if the

melting point deviates from the standard (128-130°C).

Workflow Diagram
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Figure 1: Synthetic workflow for the condensation of vanillin and methylamine.

NMR Spectroscopic Data

The following data represents the compound in DMSO-

at 298 K. DMSO is the preferred solvent due to the molecule's polarity and the ability to
observe the exchangeable phenolic proton.

NMR (400 MHz, DMSO- )
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Structural Validation & Logic

To ensure scientific integrity, the interpretation of the spectra must follow a logical elimination of
the precursor structure.
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Signal Assignment Logic

o The "Aldehyde Test": The most critical quality control step is verifying the disappearance of
the Vanillin aldehyde proton at 9.79 ppm. If this peak persists, the reaction is incomplete.

¢ The Imine Shift: The formation of the

bond creates a new singlet around 8.15 ppm. This is the primary indicator of the Schiff base.

o Tautomerism Check: While Schiff bases of ortho-hydroxy aldehydes (like salicylaldehyde)
often exist in equilibrium between phenol-imine and keto-amine forms, Vanillin derivatives
(para-hydroxy) predominantly exist in the phenol-imine form in solution. This is confirmed by
the carbon shift of the phenolic C-OH at ~150 ppm (vs ~180 ppm for a ketone).

Spectral Assignment Map
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Figure 2: Mapping of structural moieties to diagnostic NMR signals.
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Synthesis & General Characterization: Nafiah, A. N., & Nadhiroh, A. (2021).[2][3] Synthesis,
Characterization, and Antioxidant Activity of 2-methoxy-4-((4-
methoxyphenylimino)methyl)phenol compounds. Atlantis Press. Link (Note: Provides
analogous synthesis protocols and imine shift ranges for vanillin Schiff bases).

Solvent Effects on Schiff Bases: Sharif, S., et al. (2005).[4] NMR Studies of Solvent-Assisted
Proton Transfer in a Biologically Relevant Schiff Base. Freie Universitat Berlin.[4] Link (Note:
Authoritative source for tautomerism and solvent-dependent shifts in hydroxy-Schiff bases).

Reference Data for Vanillin (Precursor): National Center for Biotechnology Information
(2025). PubChem Compound Summary for CID 1183, Vanillin. Link

Schiff Base Antibacterial Studies: Joshi, S., et al. (2024).[2] Synthesis and evaluation of
vanillin Schiff bases as potential antimicrobial agents. Scientific Reports. Link (Note:
Validates the 160-165 ppm 13C range for the imine carbon in vanillin derivatives).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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